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2-Amino-2-(5-bromopyridin-2-

yl)propan-1-ol

Cat. No.: B15279122

Get Quote

Executive Summary: The Halogenated Heterocycle
Advantage
In the landscape of modern medicinal chemistry, bromopyridines represent more than mere

intermediates; they are privileged scaffolds that offer a dual advantage. First, the bromine atom

serves as a high-fidelity handle for late-stage diversification via palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid Structure-Activity Relationship

(SAR) expansion. Second, the pyridine ring itself acts as a critical pharmacophore, capable of

hydrogen bonding within the hinge regions of kinases or interacting with the anionic sites of

neuro-enzymes.

This guide delineates the therapeutic potential of novel bromopyridine derivatives, focusing on

three high-value biological targets: Tyrosine Kinases (Oncology), Acetylcholinesterase

(Neurodegeneration), and Bacterial Membranes (Antimicrobial).

Part 1: The Bromopyridine Scaffold in Medicinal
Chemistry
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The utility of the bromopyridine scaffold rests on its electronic tunability. The position of the

bromine (2-, 3-, or 4-position) dictates both the synthetic reactivity and the final biological

vector.

Electronic & Structural Properties
H-Bonding Acceptor: The pyridine nitrogen (

hybridized) is a classic acceptor. In kinase inhibitors, this often binds to the backbone NH of
the hinge region.

Lipophilicity Modulation: The bromine atom increases

, enhancing membrane permeability, while the pyridine ring maintains water solubility
compared to benzene analogs.

Metabolic Stability: Pyridine rings are generally more resistant to oxidative metabolism

(CYP450) than phenyl rings, though

-oxidation is a potential liability that must be managed.

Part 2: Primary Therapeutic Targets & Mechanisms
Target Class A: Kinase Inhibitors (Oncology)[1]

Specific Targets: VEGFR-2 (Vascular Endothelial Growth Factor Receptor), EGFR

(Epidermal Growth Factor Receptor), and RET kinase.[1]

Mechanism of Action: Type I or Type II ATP-competitive inhibition.

The Bromopyridine Role:

Hinge Binding: The pyridine nitrogen mimics the N-1 or N-3 of the adenine ring of ATP.

Selectivity Gate: A substituent at the 3-position (replacing Br) often directs the molecule

into the hydrophobic back pocket (Gatekeeper residue), conferring selectivity.

Quantitative Efficacy Data (Representative Potency):
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Compound
Class

Target Kinase IC50 (nM)
Cell Line
(GI50)

Mechanism
Note

2-amino-3-

cyanopyridines
VEGFR-2 12 - 45 HepG2 (4.2 µM)

Hinge binder +

Hydrophobic

pocket entry

Pyrazolopyridine

s
RET Kinase < 5 LC-2/ad (Lung)

Gatekeeper

V804M mutant

active

Thienopyridines EGFR 20 - 100 MCF-7 (1.8 µM)
Dual inhibition of

EGFR/HER2

Target Class B: Neurodegenerative Targets
(AChE/BChE)

Specific Targets: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).[2][3]

Therapeutic Goal: Dual inhibition to elevate acetylcholine levels and prevent Aβ-aggregation

in Alzheimer's pathology.

The Bromopyridine Role:

Cationic Interaction: Quaternized pyridinium salts (derived from bromopyridines) interact

with the Catalytic Anionic Site (CAS) via cation-

interactions (Trp84).

PAS Binding: A hydrophobic moiety linked via the bromine handle binds to the Peripheral

Anionic Site (PAS), blocking Aβ-fibrillogenesis.

Target Class C: Antimicrobial Targets (Membrane
Disruption)

Specific Targets: Bacterial cell membranes (Gram-positive S. aureus, MRSA).
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Mechanism: Amphiphilic perturbation. Long alkyl chains attached to the pyridine nitrogen

create a surfactant-like effect that disrupts the lipid bilayer.

The Bromopyridine Role: The bromine allows for the attachment of specific aryl groups that

increase affinity for bacterial efflux pumps, potentially reversing resistance.

Part 3: Strategic Development Pathway
(Visualization)
The following diagram illustrates the decision logic for diversifying a core 2-bromo-5-

hydroxypyridine scaffold into three distinct therapeutic classes.
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Figure 1: Divergent synthesis strategy transforming a single bromopyridine core into

antimicrobial, neuro-active, or oncological candidates.

Part 4: Detailed Experimental Validation Protocols
To ensure reproducibility and data integrity, the following protocols utilize internal controls and

specific validation steps.

Protocol 1: Pd-Catalyzed Suzuki-Miyaura Cross-
Coupling (Synthesis)
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Objective: To functionalize the C-2 position of the bromopyridine with an aryl pharmacophore.

Reagent Prep: In a glovebox, charge a reaction vial with 2-bromo-5-hydroxypyridine (1.0

equiv), Aryl-boronic acid (1.2 equiv), and

(2.0 equiv).

Catalyst Addition: Add

(5 mol%). The bidentate ligand prevents Pd-poisoning by the pyridine nitrogen.

Solvent System: Add degassed 1,4-Dioxane/Water (4:1). Note: Water is critical for the

transmetallation step.

Reaction: Seal and heat to 90°C for 12 hours.

Workup: Filter through Celite, extract with EtOAc.

Validation: Monitor by LC-MS. Expect >95% conversion. If conversion <50%, switch to

/ XPhos system to overcome steric hindrance.

Protocol 2: In Vitro Kinase Inhibition Assay (FRET-
Based)
Objective: Determine IC50 values against VEGFR-2 using a Z'-LYTE™ assay format.

Plate Setup: Use 384-well low-volume black plates.

Enzyme Mix: Dispense 2.5 µL of VEGFR-2 kinase (0.5 ng/well) in Kinase Buffer (50 mM

HEPES pH 7.5, 10 mM

, 1 mM EGTA, 0.01% Brij-35).

Compound Addition: Add 50 nL of the bromopyridine derivative (dissolved in 100% DMSO)

using an acoustic dispenser. Include Staurosporine as a positive control.

Reaction Initiation: Add 2.5 µL of ATP (at
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concentration, typically 10-50 µM) and FRET-peptide substrate.

Incubation: Incubate at Room Temperature for 1 hour.

Development: Add 5 µL of Development Reagent (Site-specific protease). This cleaves non-

phosphorylated peptides, disrupting FRET.

Readout: Measure Fluorescence Emission Ratio (Coumarin/Fluorescein) at 445 nm and 520

nm.

Data Analysis: Plot % Inhibition vs. Log[Compound].

Self-Validation: The Z'-factor must be > 0.5 for the assay to be considered valid.

Protocol 3: Molecular Docking Workflow (In Silico
Validation)
Objective: Predict binding mode and affinity before synthesis.
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1. Retrieve Crystal Structure
(e.g., VEGFR-2 PDB: 4ASD)

2. Protein Prep
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Figure 2: Standardized computational workflow for validating bromopyridine binding modes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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